Cas no 2228277-82-3 (methyl 5-(1-cyano-1-methylethyl)thiophene-2-carboxylate)

• Product Name: methyl 5-(1-cyano-1-methylethyl)thiophene-2-carboxylate
• CAS No: 2228277-82-3
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 6280542
• PubChem ID: 165968287
• Update Time: 2025-05-04

methyl 5-(1-cyano-1-methylethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-cyano-1-methylethyl)thiophene-2-carboxylate
• EN300-1787258
• 2228277-82-3

• Inchi： 1S/C10H11NO2S/c1-10(2,6-11)8-5-4-7(14-8)9(12)13-3/h4-5H,1-3H3
• InChI Key： BVDNMLYBDBKQGL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C(C#N)(C)C

Computed Properties

• Exact Mass: 209.05104977g/mol
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.3Ų

Additional information on methyl 5-(1-cyano-1-methylethyl)thiophene-2-carboxylate

Methyl 5-(1-Cyano-1-Methylethyl)Thiophene-2-Carboxylate: A Comprehensive Overview

Methyl 5-(1-cyano-1-methylethyl)thiophene-2-carboxylate, with the CAS number 2228277-82-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a thiophene ring with a cyano-substituted alkyl group and a methyl ester. The methyl ester functionality at the 2-position of the thiophene ring contributes to its solubility and reactivity, making it a versatile building block in organic synthesis.

The thiophene moiety in methyl 5-(1-cyano-1-methylethyl)thiophene-2-carboxylate is a five-membered aromatic heterocycle containing one sulfur atom. This structure is known for its stability and electronic properties, which are influenced by the substituents attached to the ring. The presence of the cyano group (–C≡N) at the 5-position introduces electron-withdrawing effects, enhancing the compound's ability to participate in various chemical reactions. Additionally, the methyl group attached to the cyano group further modulates the electronic environment, making this compound suitable for applications in electronics and optoelectronics.

Recent studies have highlighted the potential of methyl 5-(1-cyano-1-methylethyl)thiophene-2-carboxylate in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing conductive polymers and organic semiconductors. The compound's ability to undergo polymerization under controlled conditions has led to its application in creating materials with tailored electronic properties. These materials are being investigated for use in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices.

In terms of synthesis, methyl 5-(1-cyano-1-methylethyl)thiophene-2-carboxylate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the reaction of thiophene derivatives with alkylating agents in the presence of a base. The choice of solvent, temperature, and reaction time plays a critical role in determining the yield and purity of the final product. Optimization of these parameters has been a focus of recent research efforts to improve the efficiency of synthesis.

The compound's application extends beyond material science into pharmaceutical research. The cyano group and methyl ester functionalities make it an attractive candidate for drug design due to their potential bioactivity. Studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, suggesting its potential as a lead molecule for therapeutic agents.

From an environmental perspective, understanding the degradation pathways and toxicity profile of methyl 5-(1-cyano-1-methylethyl)thiophene-2-carboxylate is crucial for its safe handling and disposal. Recent toxicological studies have indicated that while the compound exhibits low acute toxicity, long-term exposure may pose risks to aquatic ecosystems. As such, researchers are exploring methods to minimize environmental impact through green chemistry practices.

In conclusion, methyl 5-(1-cyano-1-methylethyl)thiophene-2-carboxylate (CAS No. 2228277-82-3) is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmaceutical research. Its unique structure and reactivity make it an invaluable tool for scientists seeking to develop innovative materials and therapies. As research continues to uncover new properties and applications, this compound will undoubtedly play an increasingly important role in various scientific disciplines.